Cas no 1699015-26-3 (1-(1,3-benzothiazol-2-yl)cyclopropane-1-carbonitrile)

• Product Name: 1-(1,3-benzothiazol-2-yl)cyclopropane-1-carbonitrile
• CAS No: 1699015-26-3
• MF: C₁₁H₈N₂S
• MW: 200.259620666504
• MDL: MFCD22690499
• CID: 4611576
• PubChem ID: 71742920
• Update Time: 2025-06-11

1-(1,3-benzothiazol-2-yl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(benzo[d]thiazol-2-yl)cyclopropane-1-carbonitrile
• 1-(BENZO[D]THIAZOL-2-YL)CYCLOPROPANECARBONITRILE
• 1-(1,3-benzothiazol-2-yl)cyclopropane-1-carbonitrile
• ZSC01526
• CHEMBL4920267
• AKOS027330780
• CS-0320829
• 1699015-26-3
• F1911-2941
• MFCD22690499
• AS-39213
• SCHEMBL26120130

• MDL： MFCD22690499
• Inchi： 1S/C11H8N2S/c12-7-11(5-6-11)10-13-8-3-1-2-4-9(8)14-10/h1-4H,5-6H2
• InChI Key： XYTVIWNRWFXXSV-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1(C#N)CC1

Computed Properties

• Exact Mass: 200.04081944g/mol
• Monoisotopic Mass: 200.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.9

Additional information on 1-(1,3-benzothiazol-2-yl)cyclopropane-1-carbonitrile

Introduction to 1-(1,3-benzothiazol-2-yl)cyclopropane-1-carbonitrile (CAS No. 1699015-26-3) in Modern Chemical and Pharmaceutical Research

The compound 1-(1,3-benzothiazol-2-yl)cyclopropane-1-carbonitrile (CAS No. 1699015-26-3) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. Its molecular structure, featuring a benzothiazole moiety linked to a cyclopropane ring via a nitrile group, has garnered significant attention in recent years due to its unique physicochemical properties and potential biological activities. This introduction delves into the compound's structural characteristics, synthetic methodologies, and emerging applications in medicinal chemistry, emphasizing its relevance to contemporary research.

The structural framework of 1-(1,3-benzothiazol-2-yl)cyclopropane-1-carbonitrile is characterized by the presence of a benzothiazole core, a well-known pharmacophore found in numerous bioactive molecules. The benzothiazole scaffold combines the electron-deficient sulfur and nitrogen atoms with an aromatic benzene ring, contributing to its ability to interact with various biological targets. The integration of this moiety with a cyclopropane ring introduces additional rigidity and potential for conformational constraints, which can influence binding affinity and metabolic stability. The terminal carbonitrile group further enhances the compound's versatility by enabling further functionalization and participation in hydrogen bonding interactions.

From a synthetic perspective, the preparation of 1-(1,3-benzothiazol-2-yl)cyclopropane-1-carbonitrile involves multi-step organic transformations that highlight the synergy between heterocyclic chemistry and cyclopropanation techniques. Recent advances in transition-metal-catalyzed reactions have enabled more efficient and selective constructions of the cyclopropane unit. For instance, palladium-catalyzed cyclopropanation of alkenes or carbenoid intermediates has been instrumental in forming the desired three-membered ring motif. Concurrently, the introduction of the benzothiazole moiety is typically achieved through nucleophilic aromatic substitution or condensation reactions with appropriate precursors.

The pharmacological potential of 1-(1,3-benzothiazol-2-yl)cyclopropane-1-carbonitrile has been extensively explored in recent years. Studies have indicated that this compound exhibits promising activities against various biological targets, including enzymes and receptors implicated in inflammatory diseases and cancer. The benzothiazole moiety is known to modulate inflammatory pathways by inhibiting key enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase). Meanwhile, the cyclopropane ring has been shown to enhance binding affinity by introducing steric constraints that improve receptor interactions. The carbonitrile group further contributes to bioactivity by serving as a hydrogen bond acceptor or participating in π-stacking interactions with biomolecules.

One of the most compelling aspects of 1-(1,3-benzothiazol-2-yl)cyclopropane-1-carbonitrile is its potential as a scaffold for drug discovery. Its modular structure allows for facile modifications at multiple positions, enabling medicinal chemists to optimize potency, selectivity, and pharmacokinetic properties. For example, substituents can be introduced at the nitrogen atom of the benzothiazole ring or at the nitrile group to fine-tune electronic properties and solubility profiles. Such flexibility has led to several derivative compounds being investigated in preclinical studies for their therapeutic efficacy.

Recent computational studies have provided valuable insights into the molecular interactions of 1-(1,3-benzothiazol-2-yl)cyclopropane-1-carbonitrile with biological targets. Molecular docking simulations have revealed that this compound can bind effectively to enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are pivotal in mediating inflammatory responses. The cyclopropane ring appears to occupy hydrophobic pockets within these enzymes, while the benzothiazole moiety forms critical hydrogen bonds with key residues. These findings have guided the design of more potent analogs with improved binding affinities.

In addition to its enzymatic activities, 1-(1,3-benzothiazol-2-yl)cyclopropane-1-carbonitrile has shown promise in modulating signaling pathways relevant to cancer progression. Preclinical data suggest that this compound can inhibit tyrosine kinases and other proto-oncogenes involved in cell proliferation and survival. The combination of structural features from both the benzothiazole and cyclopropane moieties appears to disrupt aberrant signaling networks by interfering with protein-protein interactions critical for tumor growth. These observations have sparked interest in exploring its potential as an anticancer agent.

The synthesis and characterization of 1-(1,3-benzothiazol-2-yl)cyclopropane-1-carbonitrile also benefit from advancements in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These tools have been instrumental in confirming the structural integrity of the compound and understanding its conformational dynamics in solution. High-resolution NMR studies have provided detailed insights into proton environments and spin-spin coupling patterns, while MS experiments have confirmed molecular weight accuracy and fragmentation pathways.

The future prospects for 1-(1,3-benzothiazol-2-yl)cyclopropane-1-carbonitrile are promising given its unique structural features and biological potential. Ongoing research aims to elucidate its mechanism of action across different disease models and identify optimal therapeutic dosing regimens. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into clinical applications. Additionally, computational modeling will continue to play a crucial role in guiding structure-based drug design efforts.

In conclusion, 1-( 1 , 3 -benzothiazol - 2 - yl ) cyc lopr opane - 1 - carbo nitr ile ( CAS No . 16990 15 - 26 - 3 ) stands out as a significant compoun d in modern chemica l an d pharmaceutica l researc h . Its combinatorial structur e offe rs versatile synthetic possibilities an d poten tial bio logical activitie s , making it a valuable scaffold for drug discovery efforts targeting inflammation , cancer , an d othe r disea ses . As researc h conti nues t o uncover new applications for this compound , its relevance in pharmaceutical development is expected to grow even further .